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Abstract
Chinomethionate (also known as quinomethionate or oxythioquinox) is a fungicide and

acaricide belonging to the quinoxaline class of chemicals. A thorough understanding of its

thermal stability and decomposition profile is critical for ensuring its safe handling, storage, and

for predicting its environmental fate. This technical guide provides a comprehensive overview

of the thermal behavior of Chinomethionate, detailing its decomposition pathways and the

products formed under thermal stress. This document synthesizes available data on its thermal

properties, outlines experimental protocols for its analysis, and presents visual representations

of its decomposition and analytical workflows.

Physicochemical Properties of Chinomethionate
Chinomethionate is a yellow crystalline solid with a molecular formula of C₁₀H₆N₂OS₂ and a

molecular weight of 234.3 g/mol . Key physicochemical properties are summarized in Table 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1668619?utm_src=pdf-interest
https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.benchchem.com/product/b1668619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₀H₆N₂OS₂

Molecular Weight 234.3 g/mol

Appearance Yellow crystalline solid [1]

Melting Point 171 °C

Boiling Point Decomposes before boiling [1]

Vapor Pressure 2.0 x 10⁻⁷ mmHg at 20 °C [1]

Solubility in Water
Low (approximately 1 mg/L at

20 °C)
[1]

Table 1: Physicochemical Properties of Chinomethionate

Thermal Stability and Decomposition
Chinomethionate is relatively stable under normal storage conditions but is susceptible to

decomposition at elevated temperatures.[1] Upon heating to decomposition, it is known to emit

toxic fumes containing nitrogen and sulfur oxides.

Differential Scanning Calorimetry (DSC) Analysis
Differential Scanning Calorimetry (DSC) is a thermoanalytical technique that measures the

difference in the amount of heat required to increase the temperature of a sample and a

reference as a function of temperature. DSC can be used to determine the melting point and

enthalpy of fusion, providing insights into the purity and thermal stability of a compound.

A study by Donnelly et al. (1990) investigated the purity and heat of fusion of several

environmental standards, including Chinomethionate, using DSC.[2]

Parameter Value

Melting Point (Tfus) 361.25 K (88.1 °C)

Enthalpy of Fusion (ΔfusH) 26.39 kJ/mol
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Table 2: DSC Data for Chinomethionate (Quinomethionate) from Donnelly et al. (1990)[3]

It is important to note that the melting point reported in this study is significantly lower than the

generally cited melting point of 171 °C. This discrepancy may be due to differences in the

crystalline form of the analyzed sample or the experimental conditions.

Thermogravimetric Analysis (TGA)
Thermogravimetric Analysis (TGA) is a technique where the mass of a substance is monitored

as a function of temperature or time as the sample specimen is subjected to a controlled

temperature program in a controlled atmosphere. TGA provides information about the thermal

stability and decomposition kinetics of materials.

Currently, specific TGA data for the thermal decomposition of Chinomethionate is not readily

available in the public domain. Further research is required to fully characterize its

decomposition profile using this technique.

Pyrolysis
Pyrolysis is the thermal decomposition of materials at elevated temperatures in an inert

atmosphere. Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) is a powerful

analytical technique used to identify the decomposition products of a compound.

Specific studies detailing the pyrolysis products of Chinomethionate are not widely available.

However, based on its chemical structure, potential decomposition pathways can be

postulated.

Experimental Protocols
Detailed experimental protocols are essential for reproducing and verifying thermal analysis

data. The following sections outline the general methodologies for DSC, TGA, and Py-GC-MS

analysis.

Differential Scanning Calorimetry (DSC)
Objective: To determine the melting point and enthalpy of fusion of Chinomethionate.

Instrumentation: A differential scanning calorimeter (e.g., Perkin-Elmer DSC-2 or similar).
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Procedure:

Calibration: Calibrate the instrument for temperature and enthalpy using a high-purity

standard, such as indium.

Sample Preparation: Accurately weigh a small amount of Chinomethionate (typically 1-5

mg) into an aluminum sample pan.

Analysis: Place the sample pan and an empty reference pan into the DSC cell. Heat the

sample at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen) over a

temperature range that encompasses the melting point (e.g., 25 °C to 200 °C).

Data Analysis: Determine the onset temperature of the melting endotherm, which

corresponds to the melting point. Calculate the area of the melting peak to determine the

enthalpy of fusion (ΔHfus).

Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and decomposition profile of Chinomethionate.

Instrumentation: A thermogravimetric analyzer.

Procedure:

Calibration: Calibrate the instrument for mass and temperature according to the

manufacturer's specifications.

Sample Preparation: Accurately weigh a sample of Chinomethionate (typically 5-10 mg)

into a TGA sample pan.

Analysis: Place the sample pan in the TGA furnace. Heat the sample at a controlled rate

(e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air) to a final temperature

where complete decomposition is expected (e.g., 600 °C).

Data Analysis: Plot the sample mass as a function of temperature. The resulting TGA curve

will show the onset temperature of decomposition and the percentage of weight loss at

different temperature ranges. The derivative of the TGA curve (DTG curve) can be used to

identify the temperatures of maximum decomposition rates.
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Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-
GC-MS)
Objective: To identify the thermal decomposition products of Chinomethionate.

Instrumentation: A pyrolyzer coupled to a gas chromatograph-mass spectrometer (GC-MS)

system.

Procedure:

Sample Preparation: Place a small amount of Chinomethionate into a pyrolysis tube or onto

a pyrolysis probe.

Pyrolysis: Rapidly heat the sample to a high temperature (e.g., 600-1000 °C) in an inert

atmosphere (e.g., helium).[4]

GC Separation: The volatile decomposition products are swept into the GC column, where

they are separated based on their boiling points and interactions with the stationary phase.

MS Detection: The separated components are introduced into the mass spectrometer, where

they are ionized and fragmented. The resulting mass spectra provide information about the

molecular weight and structure of each decomposition product.

Data Analysis: Identify the decomposition products by comparing their mass spectra with a

spectral library (e.g., NIST) and by interpreting the fragmentation patterns.

Visualization of Decomposition and Workflows
Postulated Decomposition Pathway of Chinomethionate
The thermal decomposition of Chinomethionate is expected to involve the cleavage of the

dithiocarbonate ring and the quinoxaline moiety. The exact products will depend on the

decomposition conditions (temperature, atmosphere).

Chinomethionate
(C₁₀H₆N₂OS₂) Heat Unstable IntermediatesDecomposition Decomposition Products

(e.g., Nitrogen Oxides, Sulfur Oxides)
Further Decomposition
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Click to download full resolution via product page

Caption: Postulated thermal decomposition pathway of Chinomethionate.

Experimental Workflow for Thermal Analysis
The workflow for the comprehensive thermal analysis of Chinomethionate involves a series of

complementary techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C19666309&Mask=4
https://en.wikipedia.org/wiki/Pyrolysis%E2%80%93gas_chromatography%E2%80%93mass_spectrometry
https://www.benchchem.com/product/b1668619#thermal-stability-and-decomposition-of-chinomethionate
https://www.benchchem.com/product/b1668619#thermal-stability-and-decomposition-of-chinomethionate
https://www.benchchem.com/product/b1668619#thermal-stability-and-decomposition-of-chinomethionate
https://www.benchchem.com/product/b1668619#thermal-stability-and-decomposition-of-chinomethionate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668619?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

